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Compound of Interest

Compound Name:
N-(3-Bromothiophen-2-

yl)acetamide

CAS No.: 25006-83-1

Cat. No.: B11882924

Get Quote

Introduction & Structural Context[1][2][3][4][5][6]
N-(3-Bromothiophen-2-yl)acetamide (CAS: Not widely indexed as a discrete commodity; see

2-amino-3-bromothiophene precursors) is a regioisomer of the more common 5-bromo

derivative. Its structural integrity is defined by the positioning of the bromine atom at C3,

adjacent to the acetamido group at C2.

This specific substitution pattern introduces unique steric and electronic effects that distinguish

it from its isomers (4-bromo and 5-bromo). Correctly identifying this isomer is paramount in

medicinal chemistry, as the 3-bromo position is often the site for subsequent cross-coupling

reactions (e.g., Suzuki-Miyaura) to build fused ring systems or biaryl scaffolds.

Chemical Identity[2][6][7][8][9]
IUPAC Name: N-(3-Bromothiophen-2-yl)acetamide

Molecular Formula: C
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H
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Molecular Weight: 220.09 g/mol (

Br), 222.09 g/mol (

Br)

Key Functional Groups: Secondary Amide, Thiophene Ring, Aryl Bromide.

Synthesis & Preparation Context
Understanding the synthetic origin is crucial for interpreting spectroscopic impurities. Unlike the

5-bromo isomer, which can be accessed via direct electrophilic bromination of N-(thiophen-2-

yl)acetamide (directing effect of NHAc favors C5), the 3-bromo isomer typically requires an

indirect route to avoid regio-scrambling.

Primary Synthetic Route (Curtius
Rearrangement/Gewald Modification)
The most reliable route involves the acetylation of 2-amino-3-bromothiophene. Since free 2-

aminothiophenes are notoriously unstable (prone to oxidation/dimerization), they are often

generated in situ or stored as salts (e.g., HCl) before acetylation.

3-Bromothiophene-2-carboxylic acid Curtius Rearrangement
(DPPA, t-BuOH) N-Boc-2-amino-3-bromothiophene Deprotection (TFA)

& Acetylation (Ac2O)
N-(3-Bromothiophen-2-yl)acetamide

(Target)

Click to download full resolution via product page

Figure 1: Strategic synthesis workflow to ensure regiochemical purity of the 3-bromo isomer.

Spectroscopic Characterization
The following data represents the expected spectroscopic profile derived from chemometric

analysis of thiophene congeners and established substituent effects.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
The definitive identification of the 3-bromo isomer relies on the coupling constant (

) between the remaining ring protons.

H NMR Data (400 MHz, DMSO-

)

Position (ppm) Multiplicity (Hz) Assignment
Interpretati
on

NH 9.50 – 9.80 br s - Amide NH

Deshielded

by C=O

anisotropy

and potential

H-bond to Br

(weak).

H-5 7.35 – 7.45 d 5.8
Thiophene

H5

to Sulfur.

Coupled to H-

4.

H-4 7.05 – 7.15 d 5.8
Thiophene

H4
to Sulfur.

Ortho to Br.

CH 2.15 s - Acetyl CH
Characteristic

singlet for

acetamides.

Critical Diagnostic:

Coupling Constant (

): The coupling between H-4 and H-5 in 2,3-disubstituted thiophenes is typically 5.5 – 6.0 Hz.

Contrast with 5-Bromo Isomer: In N-(5-bromothiophen-2-yl)acetamide, the remaining protons

are at H-3 and H-4. The coupling constant
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is significantly smaller, typically 3.5 – 4.0 Hz. This is the primary method to distinguish the
two isomers.

C NMR Data (100 MHz, DMSO-

)
Position (ppm) Assignment Notes

C=O 168.5 Carbonyl
Typical amide

carbonyl.

C-2 136.0 Thiophene C2
Attached to Nitrogen

(deshielded).

C-5 128.5 Thiophene C5
Unsubstituted

-carbon.

C-4 124.0 Thiophene C4
Unsubstituted

-carbon.

C-3 98.0 – 102.0 Thiophene C3

Shielded upfield due

to the "Heavy Atom

Effect" of Bromine.

CH 22.5 Methyl Acetyl methyl group.

Mass Spectrometry (MS)
Mass spectrometry provides immediate confirmation of the bromine atom's presence through

its unique isotopic signature.

Ionization Mode: ESI (+) or EI.

Molecular Ion (

):

m/z 219.9 (
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Br isotope)

m/z 221.9 (

Br isotope)

Isotopic Pattern: A distinct 1:1 doublet ratio for the molecular ion peaks, confirming the

presence of a single bromine atom.

Fragmentation (EI):

~177/179: Loss of Acetyl group (

, [CH

CO]).

~98: Loss of Br (Thiophene-amine cation).

Infrared (IR) Spectroscopy
IR is used primarily to confirm the functional group transformation (amine

amide).

Frequency (cm

)
Vibration Mode Assignment

3250 – 3300 (N-H) Amide N-H stretch (broad).

3080 – 3100 (C-H)
Aromatic (thiophene) C-H

stretch.

1660 – 1680 (C=O)
Amide I band (Strong).

Diagnostic for acylation.

1530 – 1550 (N-H) Amide II band (N-H bending).

600 – 700 (C-Br)
Carbon-Bromine stretch (often

weak/obscured).
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Quality Control & Impurity Profile
When synthesizing or sourcing this material, the following impurities are common:

Regioisomer Contamination: Small amounts of N-(5-bromothiophen-2-yl)acetamide if the

starting material was not regio-pure.

Detection: Check for small doublets with

Hz in the

H NMR.

Hydrolysis Product:2-Amino-3-bromothiophene (free amine).

Detection: Appearance of broad NH

signal ~5.0-6.0 ppm; loss of Acetyl CH

signal.

Dibromination:N-(3,5-dibromothiophen-2-yl)acetamide.

Detection: Loss of H-5 doublet; appearance of a singlet in the aromatic region.

HPLC Method for Purity
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

m).

Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 min.

Detection: UV at 254 nm (thiophene absorption).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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